Cas no 731012-03-6 (2-chloro-N-(2-cyanophenyl)propanamide)

• Product Name: 2-chloro-N-(2-cyanophenyl)propanamide
• CAS No: 731012-03-6
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• CID: 3106635
• PubChem ID: 5152223
• Update Time: 2025-11-06

2-chloro-N-(2-cyanophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-cyanophenyl)propanamide
• N-(2-Cyanophenyl)-2-chloropropanamide
• Propanamide, 2-chloro-N-(2-cyanophenyl)-
• SMR000254120
• AKOS000263771
• SR-01000047895
• HMS2549G14
• MS-32424
• SR-01000047895-1
• EN300-08422
• AKOS017269057
• FC169928
• 731012-03-6
• MLS000374766
• CS-0221129
• Z56949585
• CHEMBL1307888

• Inchi： 1S/C10H9ClN2O/c1-7(11)10(14)13-9-5-3-2-4-8(9)6-12/h2-5,7H,1H3,(H,13,14)
• InChI Key： MZYSTFJMQJLNJX-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=CC=CC=1C#N)=O

Computed Properties

• Exact Mass: 208.0403406Da
• Monoisotopic Mass: 208.0403406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.9Ų

2-chloro-N-(2-cyanophenyl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-(2-cyanophenyl)propanamide

Comprehensive Overview of 2-Chloro-N-(2-cyanophenyl)propanamide (CAS No. 731012-03-6): Properties, Applications, and Industry Insights

2-Chloro-N-(2-cyanophenyl)propanamide (CAS No. 731012-03-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This chlorinated propanamide derivative features a cyano-substituted phenyl ring, which contributes to its reactivity and potential applications in intermediate synthesis. The compound's molecular formula C10H9ClN2O and molecular weight 208.64 g/mol make it a versatile building block for more complex molecules.

Recent studies highlight the growing demand for 2-cyanophenyl derivatives in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both chloro and cyano functional groups in this compound enables diverse chemical transformations, making it valuable for structure-activity relationship (SAR) studies. Researchers are particularly interested in its potential role as a pharmacophore in designing novel therapeutic agents targeting metabolic disorders.

From a synthetic chemistry perspective, 731012-03-6 demonstrates interesting reactivity patterns. The electron-withdrawing cyano group adjacent to the amide linkage influences its participation in nucleophilic aromatic substitution reactions, while the chloropropanamide moiety offers opportunities for further functionalization. These characteristics have led to its exploration in cascade reactions and multicomponent syntheses, which are currently trending topics in green chemistry research.

The compound's physicochemical properties have been extensively characterized to support its various applications. With a melting point range of 98-102°C and moderate solubility in polar organic solvents, 2-chloro-N-(2-cyanophenyl)propanamide exhibits stability under standard laboratory conditions. Its crystallographic data reveals interesting intermolecular interactions that contribute to solid-state properties relevant to formulation development.

In the context of current industry trends, this compound aligns with several hot topics in chemical research. The search for bioisosteric replacements in medicinal chemistry has increased interest in cyano-containing building blocks like 731012-03-6. Additionally, its potential as a precursor for heterocyclic compounds addresses the growing demand for novel nitrogen-rich scaffolds in drug discovery programs.

Quality control aspects of 2-chloro-N-(2-cyanophenyl)propanamide production have gained importance with stricter regulatory requirements. Advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy are employed to ensure high purity (>98%) for research applications. The compound's chromatographic behavior and spectral fingerprints have been well-documented to facilitate its identification in complex mixtures.

Environmental and safety considerations for handling 731012-03-6 follow standard laboratory protocols for chlorinated organic compounds. While not classified as hazardous under normal use conditions, proper personal protective equipment (PPE) including gloves and safety goggles is recommended. The compound's biodegradation profile and ecotoxicological data are subjects of ongoing research as part of sustainable chemistry initiatives.

The commercial availability of 2-chloro-N-(2-cyanophenyl)propanamide from specialty chemical suppliers has increased in recent years, reflecting its growing importance in synthetic chemistry. Current market analysis indicates rising demand from contract research organizations (CROs) and academic institutions engaged in fragment-based drug discovery. Custom synthesis services offering isotope-labeled versions (e.g., 13C or 15N) of this compound have emerged to support advanced metabolic studies.

Future research directions for CAS 731012-03-6 may explore its potential in catalysis and materials science applications. Preliminary studies suggest possible utility as a ligand in transition metal complexes or as a monomer for functional polymers. The compound's structure-property relationships continue to be investigated through computational chemistry methods, including density functional theory (DFT) calculations and molecular docking studies.

In conclusion, 2-chloro-N-(2-cyanophenyl)propanamide represents an important chemical intermediate with broad potential across multiple research domains. Its unique combination of functional groups and demonstrated reactivity make it valuable for developing new molecular entities in life sciences and beyond. As synthetic methodologies advance and analytical capabilities improve, the applications of this compound are expected to expand significantly in coming years.